Cas no 1804824-41-6 (Methyl 2-(bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 2-(bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1804824-41-6
• MF: C₁₀H₉BrF₃NO₄
• MW: 344.081972837448
• CID: 4834226
• Update Time: 2025-06-30

Methyl 2-(bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H9BrF3NO4/c1-18-9(17)2-5-8(19-10(12,13)14)3-7(16)6(4-11)15-5/h3,16H,2,4H2,1H3
• InChI Key： CJHPCPUUGXDJEE-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C(CC(=O)OC)=N1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.1
• Topological Polar Surface Area: 68.6

Additional information on Methyl 2-(bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate

Methyl 2-(bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804824-41-6): A Comprehensive Overview

Methyl 2-(bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804824-41-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The molecular structure of Methyl 2-(bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate is composed of a pyridine ring substituted with a bromomethyl group, a hydroxyl group, and a trifluoromethoxy group, along with an acetate ester moiety. These functional groups contribute to the compound's diverse chemical properties and biological activities, making it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of Methyl 2-(bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate in the context of drug discovery and development. One notable application is its potential as a lead compound for the development of new anti-inflammatory drugs. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key inflammatory pathways such as NF-κB and MAPK signaling.

Moreover, Methyl 2-(bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate has shown promising antitumor activity against various cancer cell lines. Research conducted by a team at the University of California, San Francisco, revealed that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

In addition to its anti-inflammatory and antitumor properties, Methyl 2-(bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate has also been explored for its potential as a neuroprotective agent. Studies have shown that this compound can protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and modulating intracellular signaling pathways involved in neuronal survival.

The pharmacokinetic properties of Methyl 2-(bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further research is needed to fully understand its metabolism and excretion pathways.

Safety and toxicity profiles are crucial considerations in the development of any new drug candidate. Preliminary toxicological studies suggest that Methyl 2-(bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. Nevertheless, comprehensive safety assessments are ongoing to ensure its long-term safety in humans.

The synthesis of Methyl 2-(bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate involves several steps, including the formation of the pyridine ring, introduction of the bromomethyl and trifluoromethoxy groups, and esterification to form the acetate moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its broader application in research and development.

In conclusion, Methyl 2-(bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804824-41-6) represents a promising molecule with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and optimize its properties for clinical use. As the field of medicinal chemistry advances, this compound is likely to play an increasingly important role in the development of novel therapeutic agents for various diseases.